BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal of 1,8-
Dimethoxyanthraquinone: A Safety and
Operational Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,8-Dimethoxyanthraquinone

Cat. No.: B191110

For Researchers, Scientists, and Drug Development Professionals

The proper handling and disposal of chemical reagents are critical for ensuring laboratory
safety and environmental protection. 1,8-Dimethoxyanthraquinone, a compound used in
various research applications, requires careful management due to its potential health hazards.
This guide provides essential, step-by-step information for its safe disposal, ensuring
compliance and minimizing risks.

Immediate Safety and Handling Precautions

Before handling or disposing of 1,8-Dimethoxyanthraquinone, it is imperative to observe
stringent safety measures. The compound is classified as a potential carcinogen (Category 1B)
and may cause an allergic skin reaction.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, a lab coat, and chemical safety goggles with side shields.[1] If there is a risk
of generating dust, approved respiratory protection is required.

o Ventilation: All handling of 1,8-Dimethoxyanthraquinone should be conducted in a well-
ventilated area, preferably within a certified chemical fume hood, to prevent the inhalation of
dust.
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e Avoid Contact: Prevent all direct contact with the skin, eyes, and clothing. In the event of skin

contact, immediately remove all contaminated clothing and wash the affected area

thoroughly with soap and water.

o Storage: Store the chemical in a tightly closed, clearly labeled container in a dry, cool, and

well-ventilated location. It should be stored locked up or in an area accessible only to

gualified personnel.

Key Chemical and Safety Data

The following table summarizes essential quantitative data for 1,8-Dimethoxyanthraquinone.

Property Value Source(s)
CAS Number 6407-55-2 [2][3][4]
Molecular Formula C16H1204 [415]
Molecular Weight 268.26 g/mol [2][5][6]

GHS Hazard Statements

H317: May cause an allergic
skin reaction.H350: May cause

cancer.

GHS Precautionary
Statements

P201, P202, P261, P272,
P280, P302+P352,
P308+P313, P333+P313,
P363, P405, P501

Physical State

Solid, Powder

Melting Point

223 °C

[6]

Experimental Protocols and Procedures
Spill Management Protocol

In the event of a small spill, follow these procedures to safely contain and clean the area:

o Evacuate and Secure: Evacuate all non-essential personnel from the immediate vicinity and

secure the area. Ensure adequate ventilation.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.benchchem.com/product/b191110?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1_8-Dimethoxyanthraquinone
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3916108.htm
https://www.pschemicals.com/index.php?p=product&CAS_nr=6407-55-2&id=730787
https://www.pschemicals.com/index.php?p=product&CAS_nr=6407-55-2&id=730787
https://wap.guidechem.com/encyclopedia/1-8-dimethoxyanthraquinone-dic192037.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_8-Dimethoxyanthraquinone
https://wap.guidechem.com/encyclopedia/1-8-dimethoxyanthraquinone-dic192037.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB3916108.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3916108.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Avoid Dust Generation: Do not dry sweep. Carefully dampen the spilled solid material with a
suitable solvent like 60-70% ethanol to prevent dust from becoming airborne.[7]

o Collect the Material: Using absorbent paper or pads, carefully collect the dampened material.

[7]

o Package for Disposal: Place all collected material and any contaminated cleaning supplies
(gloves, wipes, etc.) into a suitable, sealable container.[7]

o Label as Hazardous Waste: Clearly label the container with "Hazardous Waste" and the
chemical name "1,8-Dimethoxyanthraquinone”.[7]

» Decontaminate the Area: Thoroughly wash the contaminated surface with soap and water.[7]

Step-by-Step Disposal Procedure

1,8-Dimethoxyanthraquinone and its empty containers must be treated as hazardous waste.
Under no circumstances should this chemical be disposed of down the drain or in regular trash.

[8]
o Waste Collection:

o Collect waste 1,8-Dimethoxyanthraquinone, including any contaminated materials, in a
designated, compatible, and sealable container.

o Leave chemicals in their original containers whenever possible. Do not mix with other
waste streams.

e Labeling:

o Ensure the waste container is clearly and accurately labeled as "Hazardous Waste" and
includes the full chemical name: "1,8-Dimethoxyanthraquinone”.

o Storage Pending Disposal:

o Store the sealed hazardous waste container in a designated, secure, and well-ventilated
secondary containment area, away from incompatible materials.
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» Final Disposal:

o The primary and recommended method for disposal is to use a licensed and approved
hazardous waste disposal company.[1] Arrange for professional pickup and disposal in
accordance with all local, state, and federal regulations.

o For facilities with the appropriate permits and equipment, an alternative is incineration.|[1]
[7] This involves dissolving or mixing the material with a combustible solvent and burning it
in a chemical incinerator equipped with an afterburner and scrubber.[1][7] This procedure
must only be performed by trained professionals.

o Container Disposal:

o Empty containers are also considered hazardous waste as they retain chemical residue.
They must be handled and disposed of in the same manner as the chemical itself.

Disposal Workflow
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Caption: Disposal workflow for 1,8-Dimethoxyanthraquinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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